N-(4-fluorobenzyl)-N'-(3-nitrophenyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-(3-nitrophenyl)urea
• InChI: InChI=1S/C14H12FN3O3/c15-11-6-4-10(5-7-11)9-16-14(19)17-12-2-1-3-13(8-12)18(20)21/h1-8H,9H2,(H2,16,17,19)
• InChI Key: GEXKWUMRGDTAMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C14H12FN3O3
• Molecular Weight: 289.26 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-fluorobenzyl)-N'-(3-nitrophenyl)urea, commonly known as FNPU, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FNPU belongs to the class of urea derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FNPU is not fully understood. However, it has been proposed that FNPU inhibits the activity of certain enzymes and receptors in the body, leading to its therapeutic effects. For example, FNPU has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. By inhibiting COX-2, FNPU can reduce inflammation in the body.
Biochemical and Physiological Effects:
FNPU has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that FNPU can inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in these cells. FNPU has also been found to reduce the levels of pro-inflammatory cytokines in the body, leading to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using FNPU in lab experiments is that it is relatively easy to synthesize and purify. FNPU is also stable under normal laboratory conditions, making it suitable for long-term storage. However, one limitation of using FNPU is that its mechanism of action is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on FNPU. One area of interest is its potential use in the treatment of neurodegenerative disorders. Further studies are needed to investigate the neuroprotective effects of FNPU and its potential as a therapeutic agent for these disorders. Another area of interest is its anti-cancer properties. Studies are needed to determine the effectiveness of FNPU in treating different types of cancer and to identify the mechanisms by which it inhibits cancer cell growth. Additionally, the development of FNPU derivatives with improved pharmacokinetic properties could lead to the development of more effective therapies.

Synthesis Methods

FNPU can be synthesized by reacting 4-fluorobenzylamine with 3-nitrophenyl isocyanate in the presence of a base. The reaction takes place at room temperature and yields FNPU as a white solid. The purity of the compound can be confirmed by using techniques such as NMR spectroscopy and HPLC.

Scientific Research Applications

FNPU has been studied for its potential therapeutic applications in various scientific fields. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. FNPU has also been shown to have neuroprotective effects and can be used in the treatment of neurodegenerative disorders such as Alzheimer's disease.